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Compound of Interest

Compound Name: Angstrom6

Cat. No.: B8137587

Get Quote

Executive Summary & Mechanism of Action
Angstrom6 (Å6) is an 8-amino acid capped peptide (Ac-KPSSPPEE-NH2) derived from the

connecting peptide domain of the urokinase plasminogen activator (uPA).[1] Unlike catalytic

inhibitors, Angstrom6 functions as a CD44 modulator.

Mechanism of Action
Angstrom6 binds specifically to the CD44 receptor.[2][3][4] This binding induces a

conformational change in CD44 that paradoxically increases the receptor's affinity for

Hyaluronic Acid (HA). By "locking" cells into a high-adhesion state, Angstrom6 prevents the

rapid turnover of focal adhesions required for cell motility. Consequently, it inhibits migration

and invasion at sub-cytotoxic concentrations.

Signaling Pathway Visualization
The following diagram illustrates the interference of Angstrom6 with the CD44-motility axis.
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Figure 1: Angstrom6 binds CD44, stabilizing cell-ECM adhesion and preventing the

cytoskeletal turnover necessary for migration.[1][3][4][5]

Standard IC50 Range
The inhibitory concentration (IC50) of Angstrom6 for migration is significantly lower than its

cytotoxic IC50. Researchers must distinguish between anti-migratory effects (nM range) and

cytotoxicity (µM range).
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Validated IC50 Values for Migration Inhibition
The standard working range for migration inhibition is 10 nM – 100 nM.[6]

Cell Line Tissue Origin
IC50
(Migration)

CD44 Status Notes

SKOV3
Ovarian Ca.[2][3]

[7]
~10 - 100 nM High

Highly

responsive; Gold

standard model.

OVCAR3 Ovarian Ca.[2][7] 10 - 100 nM High

Strong inhibition

of chemotaxis.[3]

[4]

MDA-MB-231 Breast Ca.[5][8] ~20 - 100 nM High

Effective in

blocking

invasion.

MDA-MB-468
Breast Ca.[2][4]

[8]
10 - 100 nM High Responsive.[3][4]

B16-F10 Melanoma ~100 nM High

Murine model;

effective in

metastasis

assays.

OVCAR5 Ovarian Ca.[7]
> 1 µM (No

Effect)
Low/Neg

Negative Control

Cell Line.

Critical Note: Angstrom6 efficacy is CD44-dependent.[4][5][7] Cell lines with low CD44

expression (e.g., OVCAR5, A2780 late passage) are refractory to treatment.[2] Always validate

CD44 expression via Flow Cytometry or Western Blot before assay initiation.

Experimental Protocol: Transwell Migration Assay
This protocol is optimized for detecting the anti-migratory effect of Angstrom6 using a Boyden

Chamber (Transwell) system.
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Reagents & Preparation[2][5]
Angstrom6 Stock: Dissolve lyophilized peptide in sterile PBS or water to 1 mM. Store

aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Control Peptide: Scrambled sequence (e.g., Ac-ESPSEPKP-NH2) is the recommended

negative control.

Starvation Media: DMEM/RPMI + 0.1% BSA (Serum-Free).

Chemoattractant: DMEM/RPMI + 10% FBS (or specific ligand like CXCL12).
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Figure 2: Step-by-step workflow for Angstrom6 Transwell migration assay.

Detailed Methodology
Step 1: Cell Preparation & Starvation

Grow CD44+ cells (e.g., SKOV3) to 70-80% confluence.

Serum-starve cells for 12–24 hours prior to the assay to synchronize the cell cycle and

sensitize them to chemoattractants.

Harvest cells using mild detachment (Accutase or low-concentration Trypsin) to preserve

surface CD44 receptors.

Resuspend cells in Serum-Free Media (SFM) at a density of

cells/mL.

Step 2: Drug Treatment (The "Pre-Incubation" Step)
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Why this matters: Angstrom6 requires binding to CD44 to lock the conformation.

Divide cell suspension into tubes.

Add Angstrom6 to experimental tubes to achieve final concentrations of 10, 50, 100, and

500 nM.

Add Scrambled Peptide or Vehicle (PBS) to control tubes.

Incubate at 37°C for 30 minutes with gentle rotation.

Step 3: Chamber Assembly

Place Transwell inserts (8.0 µm pore size) into a 24-well plate.

Lower Chamber: Add 600 µL of Complete Media (containing 10% FBS) as the

chemoattractant.

Upper Chamber: Pipette 100-200 µL of the pre-treated cell suspension (containing the drug)

into the insert.

Note: Maintain the drug concentration in the upper chamber throughout the assay.

Step 4: Migration Period

Incubate at 37°C, 5% CO2.

Duration:

Fast migrators (e.g., MDA-MB-231): 4 – 6 hours.

Slow migrators (e.g., SKOV3): 12 – 24 hours.

Optimization: Do not exceed 24 hours to avoid cell proliferation confounding the migration

data.

Step 5: Fixation and Quantification
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Remove inserts. Gently swab the interior of the insert with a cotton tip to remove non-

migrated cells.

Fix migrated cells (on the bottom surface of the membrane) with 4% Paraformaldehyde (15

min) or cold Methanol (10 min).

Stain with Crystal Violet (0.5%) or DAPI.

Image 5 random fields per insert at 10x/20x magnification.

Calculation:

Troubleshooting & Optimization
Issue Probable Cause Solution

No Inhibition Observed Low CD44 Expression

Verify CD44 levels in your

specific passage of cells via

Flow Cytometry.

Peptide Degradation

Use fresh aliquots. Ensure

stock is stored at -20°C. Do

not vortex vigorously.

High Background Migration Over-incubation
Reduce assay time (e.g., from

24h to 12h).

High Cell Density

Reduce seeding density to

prevent monolayer formation in

the upper chamber.

Inconsistent IC50 Lack of Pre-incubation

Ensure cells are pre-treated

with Angstrom6 for 30 mins

before seeding.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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